Cas no 392251-13-7 (N-(2-methyl-1,3-benzothiazol-5-yl)-2-phenylquinoline-4-carboxamide)

• Product Name: N-(2-methyl-1,3-benzothiazol-5-yl)-2-phenylquinoline-4-carboxamide
• CAS No: 392251-13-7
• MF: C₂₄H₁₇N₃OS
• MW: 395.476283788681
• CID: 5804968
• PubChem ID: 4104527
• Update Time: 2025-06-12

N-(2-methyl-1,3-benzothiazol-5-yl)-2-phenylquinoline-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methylbenzo[d]thiazol-5-yl)-2-phenylquinoline-4-carboxamide
• 4-Quinolinecarboxamide, N-(2-methyl-5-benzothiazolyl)-2-phenyl-
• N-(2-methyl-1,3-benzothiazol-5-yl)-2-phenylquinoline-4-carboxamide
• AKOS024576145
• 392251-13-7
• Oprea1_355488
• F0375-0300

• Inchi： 1S/C24H17N3OS/c1-15-25-22-13-17(11-12-23(22)29-15)26-24(28)19-14-21(16-7-3-2-4-8-16)27-20-10-6-5-9-18(19)20/h2-14H,1H3,(H,26,28)
• InChI Key： JOUJBIOXGLTYMJ-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C(C(NC2=CC=C3SC(C)=NC3=C2)=O)=CC=1C1=CC=CC=C1

Computed Properties

• Exact Mass: 395.10923335g/mol
• Monoisotopic Mass: 395.10923335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.345±0.06 g/cm3(Predicted)
• Boiling Point: 560.1±45.0 °C(Predicted)
• pka: 10.88±0.43(Predicted)

Additional information on N-(2-methyl-1,3-benzothiazol-5-yl)-2-phenylquinoline-4-carboxamide

Introduction to N-(2-methyl-1,3-benzothiazol-5-yl)-2-phenylquinoline-4-carboxamide (CAS No. 392251-13-7)

N-(2-methyl-1,3-benzothiazol-5-yl)-2-phenylquinoline-4-carboxamide, identified by its CAS number 392251-13-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule represents a fascinating intersection of heterocyclic chemistry and pharmacophore design, showcasing potential applications in the development of novel therapeutic agents.

The structural framework of N-(2-methyl-1,3-benzothiazol-5-yl)-2-phenylquinoline-4-carboxamide combines two distinct pharmacologically relevant moieties: the benzothiazole ring system and the quinoline scaffold. The benzothiazole moiety, characterized by its sulfur and nitrogen atoms embedded within a six-membered aromatic ring, is well-documented for its role in modulating various biological pathways. Specifically, benzothiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of a methyl group at the 2-position of the benzothiazole ring further enhances its pharmacological profile by influencing electronic distribution and steric interactions.

The quinoline scaffold, on the other hand, is renowned for its broad spectrum of biological activities. Quinoline derivatives are well-known for their antimalarial properties, with chloroquine being a classic example. Beyond malaria, quinolines have shown promise in treating parasitic infections, bacterial infections, and even certain types of cancer. The combination of these two pharmacophores in N-(2-methyl-1,3-benzothiazol-5-yl)-2-phenylquinoline-4-carboxamide suggests a synergistic effect that could lead to enhanced therapeutic efficacy.

In recent years, there has been growing interest in developing small molecule inhibitors that target specific enzymes and receptors involved in cancer progression. Quinoline-based compounds have been explored as potential inhibitors of kinases and other enzymes that play critical roles in tumor growth and metastasis. The introduction of the phenyl group at the 2-position of the quinoline ring in this compound adds another layer of complexity, potentially influencing its binding affinity and selectivity towards biological targets.

The carboxamide functional group at the 4-position of the quinoline ring is another key feature that contributes to the pharmacological properties of N-(2-methyl-1,3-benzothiazol-5-yl)-2-phenylquinoline-4-carboxamide. Carboxamides are known to enhance solubility and bioavailability, which are crucial factors for drug development. Additionally, they can participate in hydrogen bonding interactions with biological targets, thereby improving binding affinity. The specific arrangement of atoms in this compound's structure may facilitate interactions with proteins and enzymes relevant to disease pathways.

The synthesis of N-(2-methyl-1,3-benzothiazol-5-yl)-2-phenylquinoline-4-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include condensation reactions between appropriately substituted benzothiazole derivatives and phenylquinoline carboxylic acid or its derivatives. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

Evaluation of the pharmacological activity of N-(2-methyl-1,3-benzothiazol-5-yl)-2-phenylquinoline-4-carboxamide has revealed promising results in preclinical studies. Initial assays have demonstrated inhibitory effects on various enzymes implicated in cancer metabolism and signaling pathways. For instance, studies have shown that this compound can modulate the activity of tyrosine kinases, which are overexpressed in many cancer cell lines. Furthermore, its ability to interact with DNA-binding proteins has been explored as a potential mechanism for inducing apoptosis in tumor cells.

The compound's interaction with biological targets is further enhanced by its ability to cross cell membranes due to its lipophilic nature. This property is particularly important for drugs designed to reach intracellular sites where many therapeutic targets are located. Computational modeling techniques have been employed to predict binding affinities and identify potential binding pockets on target proteins. These simulations have helped refine the structure of N-(2-methyl-1,3-benzothiazol-5-y strong>) ->phenylquinoline> -carbox>amide>) by optimizing key structural features.

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